Cas no 260368-22-7 (1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine)

1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine structure
260368-22-7 structure
Product Name:1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine
CAS No:260368-22-7
MF:C20H23ClF3N3O2S
MW:461.928733110428
MDL:MFCD00246088
CID:4711907
Update Time:2023-08-16

1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-((4-(TERT-BUTYL)PHENYL)SULFONYL)-4-(3-CHLORO-5-(TRIFLUOROMETHYL)(2-PYRIDYL))PIPERAZINE
    • Maybridge1_008070
    • HMS564G18
    • 1-(4-tert-butylphenyl)sulfonyl-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine
    • 1-(4-tert-butylbenzenesulfonyl)-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine
    • 1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine
    • MDL: MFCD00246088
    • Inchi: 1S/C20H23ClF3N3O2S/c1-19(2,3)14-4-6-16(7-5-14)30(28,29)27-10-8-26(9-11-27)18-17(21)12-15(13-25-18)20(22,23)24/h4-7,12-13H,8-11H2,1-3H3
    • InChI Key: NUVKASABRXDYPD-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1N1CCN(CC1)S(C1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 677
  • Topological Polar Surface Area: 61.9

1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB162387-1 g
1-((4-(tert-Butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine; .
260368-22-7
1g
€211.30 2023-05-08
abcr
AB162387-5 g
1-((4-(tert-Butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine; .
260368-22-7
5g
€377.50 2023-05-08
abcr
AB162387-10 g
1-((4-(tert-Butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine; .
260368-22-7
10g
€482.50 2023-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652956-1mg
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazine
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¥482 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1652956-10mg
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazine
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1652956-20mg
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazine
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¥1210 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652956-25mg
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazine
260368-22-7 98%
25mg
¥1228 2023-04-14
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1652956-50mg
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazine
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